molecular formula C11H7ClN2 B8569561 3-Chloro-8-methylisoquinoline-7-carbonitrile

3-Chloro-8-methylisoquinoline-7-carbonitrile

Cat. No.: B8569561
M. Wt: 202.64 g/mol
InChI Key: AQUKCJHHTIUBON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-8-methylisoquinoline-7-carbonitrile is a useful research compound. Its molecular formula is C11H7ClN2 and its molecular weight is 202.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H7ClN2

Molecular Weight

202.64 g/mol

IUPAC Name

3-chloro-8-methylisoquinoline-7-carbonitrile

InChI

InChI=1S/C11H7ClN2/c1-7-9(5-13)3-2-8-4-11(12)14-6-10(7)8/h2-4,6H,1H3

InChI Key

AQUKCJHHTIUBON-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC2=CC(=NC=C12)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flask containing a stir bar was added 7-Bromo-3-chloro-8-methylisoquinoline (0.63 g, 2.4 mmol), CuCN (0.33 g, 3.7 mmol), and DMF (10 mL). The mixture was then refluxed at 150° C. overnight. When the reaction was complete, as evidenced by LC analysis, the reaction flask was taken out of the oil bath and cooled to room temperature. To the mixture was then poured DCM (20 mL) and a precipitate formed immediately, which was filtered, re-dissolved in DCM, adsorbed into silica gel and purified by silica gel column chromatography (Hexanes:DCM→1:1) to provide the title product. LC/MS (IE, m/z): [M+1]+=203.
Name
7-Bromo-3-chloro-8-methylisoquinoline
Quantity
0.63 g
Type
reactant
Reaction Step One
Name
CuCN
Quantity
0.33 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step Two

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